Cas no 1041766-91-9 (1-Biotinylamino-3,6,9-trioxaundecane-11-bromide)

• Product Name: 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide
• CAS No: 1041766-91-9
• MF: C₁₈H₃₂BrN₃O₅S
• MW: 482.432783126831
• CID: 824142
• PubChem ID: 4255506
• Update Time: 2025-10-29

1-Biotinylamino-3,6,9-trioxaundecane-11-bromide Chemical and Physical Properties

Names and Identifiers

• 1-BIOTINYLAMINO-3,6,9-TRIOXAUNDECANE-11-BROMIDE
• (3aS,4S,6aR)-N-[2-[2-[2-(2-BroMoethoxy)ethoxy]ethoxy]ethyl]hexahydro-2-oxo-1H-thieno[3,4-d]iMidazole-4-pentanaMide
• 1041766-91-9
• J-001123
• AKOS025294005
• N-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide
• 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide

• Inchi： 1S/C18H32BrN3O5S/c19-5-7-25-9-11-27-12-10-26-8-6-20-16(23)4-2-1-3-15-17-14(13-28-15)21-18(24)22-17/h14-15,17H,1-13H2,(H,20,23)(H2,21,22,24)
• InChI Key： BBAOPWJWXDYKOL-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCNC(CCCCC1C2C(CS1)NC(N2)=O)=O

Computed Properties

• Exact Mass: 481.12460g/mol
• Monoisotopic Mass: 481.12460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-113°C
• Solubility: Almost insoluble (0.035 g/l) (25 º C),

Additional information on 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide

Introduction to 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide (CAS No. 1041766-91-9)

1-Biotinylamino-3,6,9-trioxaundecane-11-bromide is a specialized organic compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, identified by its CAS number 1041766-91-9, features a unique molecular structure that combines a biotinyl group with a brominated polyether chain. The biotin moiety, renowned for its high affinity to avidin and streptavidin proteins, makes this compound a valuable tool in various biochemical applications. The presence of the bromine atom at the 11th carbon position introduces reactivity that allows for further functionalization, making it particularly useful in drug design and molecular labeling.

The synthesis of 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The polyether backbone, consisting of three oxygen atoms separated by methylene groups, provides a flexible yet stable scaffold for biological interactions. This structural design allows the compound to exhibit both hydrophilic and hydrophobic properties, enhancing its solubility and bioavailability in aqueous environments.

In recent years, 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide has been extensively studied for its potential applications in diagnostic imaging and therapeutic agents. The biotinyl group facilitates the development of probes and contrast agents that can be used in magnetic resonance imaging (MRI) and positron emission tomography (PET) scans. These applications leverage the strong binding affinity of biotin to target specific biomolecules within living systems, enabling researchers to visualize biological processes with high precision.

Moreover, the bromine substituent on the compound’s structure provides a handle for further chemical modifications. This reactivity has been exploited in the development of novel drug candidates where biotinylation is used to enhance binding affinity or to facilitate targeted delivery systems. For instance, researchers have explored using this compound as a linker in antibody-drug conjugates (ADCs), where the biotin moiety binds to target antigens while the bromine group allows for the attachment of cytotoxic agents.

The field of bioconjugation has seen significant advancements due to compounds like 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide. These molecules serve as versatile platforms for creating biofunctionalized materials that can interact with biological targets in a controlled manner. For example, scientists have utilized this compound to develop biosensors that detect specific biomarkers associated with diseases such as cancer and neurodegenerative disorders. The ability to precisely modify the molecular structure of 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide allows for tailoring its properties to meet specific research needs.

Recent studies have also highlighted the potential of this compound in nanotechnology applications. By functionalizing nanoparticles with biotinylated ligands derived from 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide, researchers have been able to create targeted drug delivery systems that improve therapeutic efficacy while minimizing side effects. The polyether chain enhances the stability of these nanoparticles in biological fluids, ensuring prolonged circulation and sustained release of active pharmaceutical ingredients.

The chemical properties of 1-Biotinylamino-3,6,9-trioxaundecane-11-bromide make it an attractive candidate for use in synthetic biology and genetic engineering. The biotin tag facilitates the purification and detection of recombinant proteins expressed in host cells, while the bromine atom provides a site for introducing additional functional groups. This combination has enabled researchers to develop more sophisticated expression systems and protein engineering tools.

In conclusion,1-Biotinylamino-3,6,9-trioxaundecane-11-bromide (CAS No. 1041766-91-9) is a multifaceted compound with broad applications in biochemical research and pharmaceutical development. Its unique structure combines the versatility of biotinylation with the reactivity of bromination, making it an invaluable tool for drug discovery, diagnostics, and nanotechnology. As research continues to uncover new ways to harness its potential,1-Biotinylamino-3,6,9-trioxaundecane-11-bromide is poised to play an increasingly important role in advancing medical science.